Cas no 63697-00-7 (ISOPROPYL (S)-(-)-LACTATE)

ISOPROPYL (S)-(-)-LACTATE structure
ISOPROPYL (S)-(-)-LACTATE structure
Product Name:ISOPROPYL (S)-(-)-LACTATE
CAS No:63697-00-7
MF:C6H12O3
MW:132.157682418823
CID:95383
PubChem ID:94609
Update Time:2025-04-18

ISOPROPYL (S)-(-)-LACTATE Chemical and Physical Properties

Names and Identifiers

    • ISOPROPYL (S)-(-)-LACTATE
    • PURASOLV(R) IPL
    • ISOPROPYL LACTATE
    • L-ISOPROPYLLACTATE
    • ISOPROPYL-(R)-LACTATE
    • ISOPROPYL-(S)-LACTATE
    • (-)-ISOPROPYL L-LACTATE
    • L( ) LACTIC ACID, ISOPROPYL ESTER
    • (?)-Isopropyl L-lactate
    • Iso-Propyl L-lactate
    • Isopropyl (S)-2-hydroxypropanoate
    • propan-2-yl (2S)-2-hydroxypropanoate
    • AKOS025295542
    • (S)-Isopropyl lactate
    • Isopropyl (S)-(-)-2-hydroxy-propanoate
    • Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (2S)-
    • Isopropyl S-(-)-lactate
    • Isopropyl L-lactate
    • Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (S)-
    • DTXSID90886638
    • (S)-isopropyl 2-hydroxypropanoate
    • 63697-00-7
    • CHEBI:151025
    • EINECS 264-417-1
    • SCHEMBL6180156
    • Isopropyl 2-hydroxypropanoate #
    • Inchi: 1S/C6H12O3/c1-4(2)9-6(8)5(3)7/h4-5,7H,1-3H3/t5-/m0/s1
    • InChI Key: KIWATKANDHUUOB-YFKPBYRVSA-N
    • SMILES: O(C([C@H](C)O)=O)C(C)C

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: liquid
  • Density: 0.988 g/mL at 25 °C(lit.)
  • Melting Point: 1 °C
  • Boiling Point: 166-168 °C(lit.)
  • Flash Point: 135 °F
  • Refractive Index: n20/D 1.411(lit.)
  • PSA: 46.53000
  • LogP: 0.31880
  • Solubility: Not available

ISOPROPYL (S)-(-)-LACTATE Security Information

  • Hazardous Material transportation number:UN 3272 3
  • WGK Germany:3
  • Hazard Category Code: 66-41-37
  • Safety Instruction: S23; S24/25
  • Hazardous Material Identification: Xi
  • HazardClass:3.2
  • PackingGroup:III
  • Safety Term:3.2
  • Packing Group:III
  • Risk Phrases:R66
  • Packing Group:III
  • Hazard Level:3.2
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